Cas no 2034513-44-3 (N-2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethyl-4-methyl-1,2,3-thiadiazole-5-carboxamide)

• Product Name: N-2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethyl-4-methyl-1,2,3-thiadiazole-5-carboxamide
• CAS No: 2034513-44-3
• MF: C₁₄H₁₈N₄O₂S₂
• MW: 338.448319911957
• CID: 6421550
• PubChem ID: 92065134
• Update Time: 2025-07-14

N-2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethyl-4-methyl-1,2,3-thiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethyl-4-methyl-1,2,3-thiadiazole-5-carboxamide
• N-[2-(furan-3-yl)-2-thiomorpholin-4-ylethyl]-4-methylthiadiazole-5-carboxamide
• N-(2-(furan-3-yl)-2-thiomorpholinoethyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide
• F6353-5586
• 2034513-44-3
• AKOS026687763
• N-[2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethyl]-4-methyl-1,2,3-thiadiazole-5-carboxamide

• Inchi： 1S/C14H18N4O2S2/c1-10-13(22-17-16-10)14(19)15-3-4-18-5-7-21-12(8-18)11-2-6-20-9-11/h2,6,9,12H,3-5,7-8H2,1H3,(H,15,19)
• InChI Key： AMVNDTXDJUXZRR-UHFFFAOYSA-N
• SMILES： S1C(C(NCCN2CCSC(C3C=COC=3)C2)=O)=C(C)N=N1

Computed Properties

• Exact Mass: 338.08711818g/mol
• Monoisotopic Mass: 338.08711818g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 125Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on N-2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethyl-4-methyl-1,2,3-thiadiazole-5-carboxamide

N-2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethyl-4-methyl-1,2,3-thiadiazole-5-carboxamide: A Comprehensive Overview

The compound N-2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethyl-4-methyl-1,2,3-thiadiazole-5-carboxamide (CAS No. 2034513-44-3) is a complex organic molecule with a diverse range of potential applications in the fields of pharmacology and materials science. This compound is characterized by its unique structure, which incorporates a thiadiazole ring system, a furan moiety, and a thiomorpholine group. These structural elements contribute to its versatile chemical properties and make it a subject of interest in contemporary research.

The thiadiazole ring system is a key feature of this compound, known for its stability and ability to participate in various chemical reactions. Recent studies have highlighted the potential of thiadiazole-containing compounds as inhibitors of certain enzymes and receptors, making them promising candidates for drug development. The furan moiety further enhances the compound's reactivity and selectivity, while the thiomorpholine group introduces additional flexibility and hydrogen bonding capabilities.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving coupling reactions and cyclization. Researchers have explored the use of microwave-assisted synthesis and green chemistry techniques to optimize the production process, reducing both time and environmental impact. These methods have significantly improved the scalability of the synthesis, making it more viable for large-scale applications.

In terms of biological activity, this compound has shown potential as an antimicrobial agent in preliminary studies. Its ability to inhibit bacterial growth without causing significant cytotoxicity to human cells suggests that it could be developed into a novel class of antibiotics. Furthermore, studies have indicated that this compound may possess anti-inflammatory properties, which could be harnessed in the treatment of chronic inflammatory diseases such as arthritis.

The integration of this compound into materials science has also been explored. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials for flexible electronics. Researchers have investigated its ability to form self-assembled monolayers on various substrates, which could enhance the performance of electronic devices such as sensors and transistors.

Recent computational studies have provided deeper insights into the molecular interactions that govern this compound's behavior. Quantum mechanical calculations have revealed that the thiadiazole ring plays a critical role in stabilizing certain transition states during chemical reactions. This understanding has facilitated the design of more efficient derivatives with enhanced biological activity.

In conclusion, N-2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethyl-4-methyl-1,2,3-thiadiazole-5-carboxamide (CAS No. 2034513-44-3) is a multifaceted compound with significant potential across multiple disciplines. Its unique structure and diverse functional groups make it an attractive target for further research and development. As ongoing studies continue to uncover its properties and applications, this compound is poised to play a pivotal role in advancing both pharmacological therapies and materials science technologies.